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Introduction

3-Cyanopyridine, also known by its IUPAC name pyridine-3-carbonitrile and its common
synonym nicotinonitrile, is a versatile organic compound with the chemical formula CeHaN2.[1] It
consists of a pyridine ring substituted with a nitrile group at the 3-position.[1][2] This compound
serves as a critical building block and intermediate in the synthesis of a wide array of
pharmaceuticals and agrochemicals.[3][4][5] Its significance in the pharmaceutical industry is
notably highlighted by its role as a precursor in the production of Niacinamide (Vitamin B3).[2]
[6] This guide provides a comprehensive overview of its chemical identity, properties, synthesis,
and applications for researchers, scientists, and drug development professionals.

Chemical Identity

Identifier Value

CAS Number 100-54-9[1][7]

IUPAC Name pyridine-3-carbonitrile[7]

Nicotinonitrile, 3-Pyridinecarbonitrile, Nicotinic

Synonyms
ynony acid nitrile[7][8]

Molecular Formula

CeHaN2[1]

Molecular Weight 104.11 g/mol [1][7]
InChl Key GZPHSAQLYPIAIN-UHFFFAOQOY SA-N[7]
SMILES C1=CC(=CN=C1)C#N[7]
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Physicochemical Properties

The physical and chemical properties of 3-cyanopyridine are summarized in the table below. It

is a colorless to light yellow solid at room temperature.[1][9]

Property Value Reference
White to light yellow crystalline

Appearance ) [1][9][10]
solid

Melting Point 48-52 °C [1]

Boiling Point 201-208 °C [1][11]

Density 1.159 g/cm3 [2]

N Soluble in water (140 g/L),

Solubility [71[10]
alcohol, ether, and benzene.

Vapor Pressure 0.296 mm Hg [2]

Flash Point 85 °C [10]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-cyanopyridine.
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Spectrum Type Key Data Points Reference
(300 MHz, DMSO): Chemical

1H NMR shifts at 5 9.22, 9.03, 8.47, [12]
7.81 ppm.
(CDClIs): Peaks observed at o

B3C NMR 116.3, 126.5, 134.0, 138.0, [13]

138.4, 148.4 ppm.

Characteristic absorption for

IR Spectroscopy C=N stretch

[7]

Molecular ion peak (M+) at m/z

Mass Spectrometry 104

[7]

Max absorption (Cyclohexane):
UV Spectroscopy 265 nm (log €= 3.35), 279 nm
shoulder (log €= 2.63).

[7]

Synthesis of 3-Cyanopyridine

A common laboratory-scale synthesis of 3-cyanopyridine involves the dehydration of

nicotinamide using a strong dehydrating agent such as phosphorus pentoxide (P20s).[11]

Experimental Protocol: Dehydration of Nicotinamide

Materials:

Nicotinamide (powered)

e Phosphorus pentoxide

o Ether or Acetone

¢ Dry 1-L round-bottom flask

e 10-mm i.d. tube

e 80-cm air condenser
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125-ml Claisen flask (receiver)

Ice-salt bath

High-temperature burner (e.g., Fisher or Meker type)

Distillation apparatus

Procedure:

In a dry 1-liter round-bottom flask, place 100 g (0.82 mole) of powdered nicotinamide and
100 g (0.70 mole) of phosphorus pentoxide.[11]

Stopper the flask and shake thoroughly to mix the two powders.

Connect the flask via a 10-mm inner diameter tube to an 80-cm air condenser arranged for
distillation. Use a 125-ml Claisen flask immersed in an ice-salt bath as the receiver. It is
important that the end of the condenser is not constricted to prevent clogging by the solid
product.[11]

Reduce the pressure inside the apparatus to 15-20 mm Hg.

Heat the mixture with a large, free flame from a high-temperature burner. Move the flame
around to melt the material as rapidly as possible.[11]

Heat the mixture vigorously for 15-20 minutes, or until no more product distills over or the
foam reaches the top of the flask.[11]

Allow the apparatus to cool completely.

Rinse the product out of the condenser and tube with ether. Acetone can also be used for
better solubility.[11]

Add the ether solution to the distillate collected in the receiver.

Distill off the ether on a steam bath.
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 Finally, distill the remaining product at atmospheric pressure using an air condenser. The 3-
cyanopyridine will boil at 205-208 °C.[11]

e The expected yield is 71-72 g (83—84%). The product should have a melting point of 50-51
°C.[11]

Note on Residue Removal: The residue in the reaction flask can be removed by carefully
adding water, letting it stand overnight, and then washing it repeatedly with water.[11]
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Caption: Workflow for the synthesis of 3-cyanopyridine.
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Applications in Research and Drug Development

3-Cyanopyridine is a cornerstone intermediate in the pharmaceutical and agrochemical
industries due to its versatile chemical reactivity.[3][6][14]

e Pharmaceutical Intermediate: It is a fundamental building block for a multitude of Active
Pharmaceutical Ingredients (APIS).[6] Its most prominent use is as a precursor for
Niacinamide (a form of Vitamin B3), which is essential for numerous metabolic processes in
the human body.[2][6] The nitrile group can be hydrolyzed to an amide, forming nicotinamide.

» Drug Discovery Scaffolding: The pyridine ring and reactive nitrile group provide a scaffold for
medicinal chemists to construct complex molecules. It is used in the synthesis of drugs
targeting inflammatory conditions and various cancers.[5][14] For instance, novel 3-
cyanopyridine derivatives have been developed as inhibitors of survivin, a protein
overexpressed in many cancer cells, leading to the induction of apoptosis.[15]

o Agrochemical Synthesis: In the agrochemical sector, 3-cyanopyridine is used to produce
pesticides and herbicides, such as Pymetrozine and 2-Chloronicotinic acid.[3][4]

e Specialty Chemicals: It also finds application in the manufacturing of specialty chemicals,
dyes, and as a catalyst in certain organic reactions.[3]

The central role of 3-cyanopyridine as an intermediate is depicted in the following diagram.

3-Cyanopyridine
(Pyridine-3-carbonitrile)

Hydrolysis Derivatization Derivatization

Pharmaceuticals Other Industries

Anti-Cancer Agents
(e.g., Survivin Inhibitors)

Other Herbicides/
Pesticides

Niacinamide (Vitamin B3) Anti-Inflammatory Drugs ‘ Pymetrozine 2-Chloronicotinic Acid ‘ Dyes Catalysts
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Caption: Role of 3-Cyanopyridine as a key chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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